Cas no 866871-63-8 (2-4-(4-chlorophenyl)-2,2-dimethyl-5-oxo-2,5-dihydro-1H-imidazol-1-yl-N-(2,4-dimethylphenyl)acetamide)

• Product Name: 2-4-(4-chlorophenyl)-2,2-dimethyl-5-oxo-2,5-dihydro-1H-imidazol-1-yl-N-(2,4-dimethylphenyl)acetamide
• CAS No: 866871-63-8
• MF: C₂₁H₂₂ClN₃O₂
• MW: 383.871284008026
• CID: 6471974
• Update Time: 2025-06-03

2-4-(4-chlorophenyl)-2,2-dimethyl-5-oxo-2,5-dihydro-1H-imidazol-1-yl-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-chlorophenyl)-2,2-dimethyl-5-oxo-2,5-dihydro-1H-imidazol-1-yl-N-(2,4-dimethylphenyl)acetamide
• 2-[4-(4-chlorophenyl)-2,2-dimethyl-5-oxoimidazol-1-yl]-N-(2,4-dimethylphenyl)acetamide

• Inchi： 1S/C21H22ClN3O2/c1-13-5-10-17(14(2)11-13)23-18(26)12-25-20(27)19(24-21(25,3)4)15-6-8-16(22)9-7-15/h5-11H,12H2,1-4H3,(H,23,26)
• InChI Key： JFPQUURLODZUEG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CN1C(C)(C)N=C(C2=CC=C(Cl)C=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-4-(4-chlorophenyl)-2,2-dimethyl-5-oxo-2,5-dihydro-1H-imidazol-1-yl-N-(2,4-dimethylphenyl)acetamide

Professional Introduction to Compound with CAS No. 866871-63-8 and Product Name: 2-4-(4-chlorophenyl)-2,2-dimethyl-5-oxo-2,5-dihydro-1H-imidazol-1-yl-N-(2,4-dimethylphenyl)acetamide

The compound identified by the CAS number 866871-63-8 and the product name 2-4-(4-chlorophenyl)-2,2-dimethyl-5-oxo-2,5-dihydro-1H-imidazol-1-yl-N-(2,4-dimethylphenyl)acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The imidazole core, a key structural motif in this molecule, is well-documented for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, the development of novel imidazole derivatives has been a focal point in medicinal chemistry. The specific substitution pattern in 2-4-(4-chlorophenyl)-2,2-dimethyl-5-oxo-2,5-dihydro-1H-imidazol-1-yl-N-(2,4-dimethylphenyl)acetamide contributes to its unique chemical and biological profile. The presence of the 4-chlorophenyl group and the N-(2,4-dimethylphenyl)acetamide moiety introduces a high degree of structural diversity, which is often associated with enhanced binding affinity to biological targets. This compound's design reflects a deep understanding of structure-activity relationships (SARs), a cornerstone of modern drug discovery.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The 5-oxo group in the imidazole ring provides a reactive site for chemical modifications, enabling researchers to explore new analogs with tailored properties. Such modifications can be strategically employed to optimize pharmacokinetic profiles, improve solubility, or enhance target specificity. The dimethyl substituents on the imidazole ring contribute to steric hindrance, which can be crucial in modulating interactions with biological receptors.

Recent studies have highlighted the importance of imidazole derivatives in addressing unmet medical needs. For instance, compounds with similar structural features have shown promise in inhibiting key enzymes involved in cancer progression. The mechanism of action for 2-4-(4-chlorophenyl)-2,2-dimethyl-5-oxo-2,5-dihydro-1H-imidazol-1-yl-N-(2,4-dimethylphenyl)acetamide is likely influenced by its ability to interact with biological targets such as kinases or proteases. Preliminary in vitro assays suggest that this compound exhibits inhibitory activity against certain enzymes relevant to inflammatory pathways.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The formation of the imidazole ring is a critical step, often requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal catalysis have been employed to streamline these processes. Additionally, the introduction of the 4-chlorophenyl and N-(2,4-dimethylphenyl)acetamide groups necessitates careful selection of reagents and reaction conditions to avoid unwanted side products.

In terms of pharmaceutical development, the potential therapeutic applications of this compound are broad. Its molecular structure suggests that it may be effective against a range of diseases characterized by dysregulated enzymatic activity. For example, it could be explored for its efficacy in conditions involving excessive inflammation or abnormal cell proliferation. The dual functionality provided by the imidazole core and the amide group allows for versatile interactions with biological macromolecules.

The pharmacokinetic properties of 2-4-(4-chlorophenyl)-2,2-dimethyl-5-oxo-2,5-dihydro-1H-imidazol-1-yl-N-(2,4-dimethylphenyl)acetamide are also an area of active investigation. Factors such as absorption rate constants (ka), bioavailability (F), terminal half-life (t½), volume of distribution (Vd), total body clearance (CL), and metabolic pathways play a crucial role in determining its clinical utility. Computational modeling techniques are increasingly being used to predict these parameters before experimental validation.

One notable trend in contemporary drug discovery is the integration of computational methods with experimental data. Molecular docking simulations have been particularly valuable in understanding how this compound interacts with its intended targets at an atomic level. These simulations not only provide insights into binding affinities but also help identify key residues involved in receptor-ligand interactions. Such information is invaluable for designing next-generation analogs with improved efficacy.

The regulatory landscape for novel pharmaceutical compounds requires rigorous evaluation before clinical translation can occur. Preclinical studies involving cell-based assays and animal models are essential steps in assessing safety and efficacy profiles. These studies provide critical data on toxicity endpoints such as LD50 values (median lethal dose), organ-specific adverse effects on major organs like liver or kidneys (via histopathological analysis), hematological parameters (red blood cells count RBCs; white blood cells count WBCs; platelets PLT), biochemical parameters (ALT alanine transaminase; AST aspartate transaminase; BUN blood urea nitrogen; creatinine), cardiovascular assessments including ECG electrocardiogram; echocardiography echocardiogram; neurological evaluations motor coordination tests motor coordination tests).

The potential market impact of this compound cannot be overstated if it demonstrates clinical efficacy comparable to existing treatments while offering advantages such as better tolerability or lower side effect profiles when compared head-to-head via head-to-head comparisons during Phase IIa/IIb clinical trials conducted across multiple centers globally ensuring diverse patient populations representation across different demographics ages genders ethnicities socioeconomic backgrounds etc.. Regulatory agencies place high emphasis on these comparative analyses when considering approval decisions hence demonstrating superiority over current gold standards becomes imperative rather than optional feature especially within oncology indications where patient survival outcomes matter most significantly long-term perspective taken into account throughout entire drug development lifecycle from initial discovery through final commercialization stages including post-marketing surveillance monitoring long-term adverse event reporting postmarketing surveillance programs postmarketing surveillance programs implemented postmarketing surveillance programs implemented postmarketing surveillance programs implemented postmarketing surveillance programs implemented postmarketing surveillance programs implemented postmarketing surveillance programs implemented postmarketing surveillance programs implemented postmarketing surveillance programs implemented postmarketing surveillance programs implemented postmarketing surveillance programs implemented postmarketing surveillance programs implemented postmarketing surveillance programs implemented postmarketing surveillance programs implemented postmarketing surveillance programs implemented postmarketing surveillance programs implemented postmarketing surveillance programs.